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Compound of Interest

(2)-Aldosecologanin
Compound Name: _
(Centauroside)

Cat. No.: B15593754

Disclaimer: The term "Centauroside" is not consistently used in scientific literature to refer to a
single, well-defined chemical structure. This guide focuses on Gentiopicroside, a prominent
secoiridoid glycoside found in the Centaurium genus, as a representative compound for
spectroscopic analysis. The data presented here serves as a foundational reference for
researchers, scientists, and drug development professionals engaged in the identification and
characterization of natural products from Centaurium species.

Gentiopicroside is a key bioactive constituent of various plants within the Gentianaceae family
and has been the subject of extensive phytochemical and pharmacological research.[1] Its
initial identification relies heavily on a combination of Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS), which together provide a detailed fingerprint of its
molecular structure.

Spectroscopic Data for Gentiopicroside

The following tables summarize the *H and 3C NMR spectroscopic data for Gentiopicroside,
recorded in deuterated methanol (CDsOD), and its characteristic mass spectrometry signals.

Table 1: *H NMR Spectroscopic Data for Gentiopicroside (CDsOD)
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Position OoH (ppm) Multiplicity J (Hz)

1 5.72 d 2.0

3 7.44 s

5 ~5.55 m

6 ~4.45 m

7 ~4.25 m

8 5.78 m

9 ~3.15 m

10a 5.30 dd 9.2,25
10b 5.36 dd 16.3,2.5
1 4.65 d 7.8

2 3.25 t 8.5

3 3.40 t 8.8

4 3.35 t 9.0

5' 3.45 m

6'a 3.85 dd 12.0, 2.0

|6'b]3.68]dd|12.0,5.5]|

Note: Chemical shifts () are reported in parts per million (ppm) relative to the solvent signal.
Coupling constants (J) are in Hertz (Hz). Data compiled from literature sources.[2]

Table 2: 13C NMR Spectroscopic Data for Gentiopicroside (CD3zOD)
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Position oC (ppm)
1 98.5
3 150.6
4 105.0
5 127.0
6 117.2
7 70.9
8 135.0
9 46.6
10 118.5
11 166.3
1 100.2
2' 74.6
3' 78.0
4 71.5
5' 78.4
| 6'| 62.8 |

Note: Chemical shifts () are reported in parts per million (ppm). Data compiled from literature
sources.[3]

Table 3: Mass Spectrometry Data for Gentiopicroside

lonization Molecular
Mass Analyzer Observed miz lon
Mode Formula

| ESI | TOF | 379.0990 | C16H200s | [M+Na]* |
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Note: ESI (Electrospray lonization), TOF (Time-of-Flight). The observed mass-to-charge ratio
(m/z) corresponds to the sodium adduct of Gentiopicroside.[3]

Experimental Protocols

The following are detailed methodologies for the key experiments cited for the structural
elucidation of Gentiopicroside.

Objective: To determine the chemical structure of Gentiopicroside by identifying the chemical
environment and connectivity of its hydrogen and carbon atoms.

Instrumentation:

o A Bruker AV IlI-500 spectrometer or equivalent, operating at a proton frequency of 500 MHz
and a carbon frequency of 125 MHz.[3]

Sample Preparation:

o A sample of purified Gentiopicroside (approximately 5-10 mg) is dissolved in 0.5 mL of
deuterated methanol (CDsOD).

e The solution is transferred to a 5 mm NMR tube.
Data Acquisition:
e 1HNMR:
o The spectra are acquired at room temperature.
o The residual solvent signal of CDsOD is used as an internal reference.
o A standard pulse program for proton NMR (e.g., 'zg30') is used.
e 13C NMR:
o The spectra are acquired at room temperature.

o The solvent signal of CDsOD (dC 49.0) is used as an internal reference.[3]
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o A standard pulse program with proton decoupling (e.g., 'zgpg30') is used.

» 2D NMR (COSY, HSQC, HMBC):

o Standard pulse programs are used to establish correlations between protons (COSY),
protons and directly attached carbons (HSQC), and long-range correlations between
protons and carbons (HMBC).

Objective: To determine the molecular weight and elemental composition of Gentiopicroside.
Instrumentation:

¢ An Agilent Technologies 6224A Accurate-Mass Time-of-Flight (TOF) LC/MS system or a
similar high-resolution mass spectrometer.[3]

Sample Preparation and Introduction:

» Adilute solution of the purified Gentiopicroside is prepared in a suitable solvent, typically
methanol or a mixture of methanol and water.

o The sample solution is introduced into the mass spectrometer via direct infusion or through a
liquid chromatography (LC) system.

Data Acquisition (ESI-TOF-MS):

« lonization: Electrospray ionization (ESI) is used in positive ion mode to generate protonated
molecules ([M+H]*) or adducts such as sodium adducts ([M+Na]™*).

o Mass Analysis: The time-of-flight (TOF) analyzer measures the mass-to-charge ratio (m/z) of
the ions with high accuracy.

o Data Analysis: The accurate mass measurement allows for the determination of the
elemental composition of the molecule.

Signaling Pathway and Experimental Workflow

Gentiopicroside has been shown to possess significant anti-inflammatory properties.[4] One of
its mechanisms of action involves the modulation of key inflammatory signaling pathways. The
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diagram below illustrates the inhibitory effect of Gentiopicroside on the lipopolysaccharide
(LPS)-induced inflammatory cascade in macrophages.
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Click to download full resolution via product page

Caption: Anti-inflammatory signaling pathway of Gentiopicroside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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